2,6-dioxocyclohexanecarbaldehyde O-(2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-2-oxoethyl)oxime

• IUPAC Name: 2-[(E)-[2-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]-2-oxoethoxy]iminomethyl]cyclohexane-1,3-dione
• InChI: InChI=1S/C19H20ClF3N4O4/c20-14-8-12(19(21,22)23)9-24-18(14)27-6-4-26(5-7-27)17(30)11-31-25-10-13-15(28)2-1-3-16(13)29/h8-10,13H,1-7,11H2/b25-10+
• InChI Key: LNTYJINMDHUCGQ-KIBLKLHPSA-N
• Canonical SMILES: C1CC(=O)C(C(=O)C1)C=NOCC(=O)N2CCN(CC2)C3=C(C=C(C=N3)C(F)(F)F)Cl
• Isomeric SMILES: C1CC(=O)C(C(=O)C1)/C=N/OCC(=O)N2CCN(CC2)C3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C19H20ClF3N4O4
• Molecular Weight: 460.8 g/mol

Description

“2,6-dioxocyclohexanecarbaldehyde O-(2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-2-oxoethyl)oxime” is a chemical compound with the molecular formula C19H20ClF3N4O4 and a molecular weight of 460.84. This product is intended for research use only and is not suitable for human or veterinary use.

Scientific Research Applications

Synthesis and Chelation Properties

One significant application involves the synthesis and study of polymers derived from similar oxime-containing compounds. For instance, polymers created through Mannich-type condensation of hydroxy benzaldoxime with formaldehyde and piperazine have been examined for their sorption properties towards trivalent lanthanide ions. These polymers exhibit notable chelation characteristics, including faster rates of metal ion uptake and higher capacities and selectivities, highlighting their potential in metal ion separation and purification processes (Shafa-Amry et al., 2006).

Synthetic Applications

Another research avenue explores the reactions of related oxime compounds with other chemical entities. For example, reactions of 1,2,4-triazines with nitromethide ion have been utilized as a method to prepare 1,2,4-triazin-5-ylcarbaldehyde oximes. These reactions pave the way for creating 5-cyano-1,2,4-triazines and other derivatives, demonstrating the compound's versatility in synthesizing heterocyclic compounds with potential applications in pharmaceuticals and materials science (Rykowski et al., 1996).

Chemical Reactions and Interactions

Research has also focused on the interaction of oximes with organo-derivatives of Group III elements, revealing complex formation and insights into the molecular structure and behavior of these compounds. Studies detail the reactions between pyridine-2-carbaldehyde oxime and trimethylborane, leading to the formation of crystalline oximates. These findings contribute to our understanding of the structural and electronic properties of oxime compounds and their potential uses in catalysis and material sciences (Pattison & Wade, 1968).